Cas no 14579-97-6 (N'-(4-Bromophenyl)acetohydrazide)

• Product Name: N'-(4-Bromophenyl)acetohydrazide
• CAS No: 14579-97-6
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 186530
• PubChem ID: 615522
• Update Time: 2025-04-19

N'-(4-Bromophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-bromophenyl)hydrazide
• 1-Acetyl-2-(4-bromophenyl)hydrazine
• N'-(4-BROMOPHENYL)ACETOHYDRAZIDE
• 2-(4-bromophenyl)acetohydrazide
• Acetic acid, 2-(p-bromophenyl)hydrazide
• BRN 3129728
• 2-(p-Bromophenyl)acetyl hydrazide
• N-Acetyl-N'-(4-bromophenyl)hydrazine, Acetic acid N'-(4-bromophenyl)hydrazide
• Acetic acid N'-(4-bromo-phenyl)-hydrazide
• CBDivE_003169
• N'-(p-Bromophenyl)acetohydrazide
• TXIZEHFTRRBEMY-UHFFFAOYSA-N
• N'-(4-Bromophenyl)acetohydrazide #
• STK763109
• N-Acetyl-N'-(4-bromophenyl)hydrazine
• Acetic acid, 2-(4-bromophenyl)hydrazide
• Acetic acid N'-(4-bromophenyl)hydrazide
• AK668231
• D83902
• SCHEMBL425708
• SR-01000194992
• 14579-97-6
• CS-0160420
• SR-01000194992-1
• AKOS002793779
• DS-19866
• N'-(4-Bromophenyl)acetohydrazide

• Inchi： 1S/C8H9BrN2O/c1-6(12)10-11-8-4-2-7(9)3-5-8/h2-5,11H,1H3,(H,10,12)
• InChI Key： TXIZEHFTRRBEMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NNC(C)=O

Computed Properties

• Exact Mass: 227.98987
• Monoisotopic Mass: 227.989826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.547
• Boiling Point: 426.1°Cat760mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.6
• PSA: 55.12